Cas no 89983-98-2 (Urea, [2-methoxy-5-(trifluoromethyl)phenyl]-)
89983-98-2 structure
Product Name:Urea, [2-methoxy-5-(trifluoromethyl)phenyl]-
CAS No:89983-98-2
MF:C9H9F3N2O2
MW:234.175172567368
CID:584151
PubChem ID:22506997
Update Time:2025-04-19
Urea, [2-methoxy-5-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Urea, [2-methoxy-5-(trifluoromethyl)phenyl]-
- [2-methoxy-5-(trifluoromethyl)phenyl]urea
- 89983-98-2
- SCHEMBL164777
- N-[2-Methoxy-5-(trifluoromethyl)phenyl]urea
- DTXSID40626344
- KGXSGWWPDAUETG-UHFFFAOYSA-N
-
- Inchi: 1S/C9H9F3N2O2/c1-16-7-3-2-5(9(10,11)12)4-6(7)14-8(13)15/h2-4H,1H3,(H3,13,14,15)
- InChI Key: KGXSGWWPDAUETG-UHFFFAOYSA-N
- SMILES: FC(C1=CC=C(C(=C1)NC(N)=O)OC)(F)F
Computed Properties
- Exact Mass: 234.06161202g/mol
- Monoisotopic Mass: 234.06161202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 64.4Ų
Urea, [2-methoxy-5-(trifluoromethyl)phenyl]- Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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